Cas no 69872-14-6 (1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate)

1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate structure
69872-14-6 structure
Product Name:1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate
CAS No:69872-14-6
MF:C12H13BrN2O6
MW:361.145422697067
MDL:MFCD20484375
CID:2855477
PubChem ID:12510053
Update Time:2025-04-21

1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • (3-bromo-5-nitro-pyridin-4-yl)-malonic acid diethyl ester
    • DIETHYL-2-(3-BROMO-5-NITROPYRIDIN-4-YL)MALONATE;
    • 1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate
    • diethyl (3-bromo-5-nitro-4-pyridyl)malonate
    • diethyl (3-bromo-5-nitropyridin-4-yl)malonate
    • Diethyl-2-(3-bromo-5-nitropyridin-4-yl)malonate
    • diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate
    • F1916-6988
    • E91956
    • Diethyl 2-(3-bromo-5-nitropyridin-4-yl)malonate
    • MFCD20484375
    • CS-0192902
    • Propanedioic acid, (3-bromo-5-nitro-4-pyridinyl)-, diethyl ester
    • SCHEMBL952570
    • 69872-14-6
    • AKOS040854101
    • MDL: MFCD20484375
    • Inchi: 1S/C12H13BrN2O6/c1-3-20-11(16)10(12(17)21-4-2)9-7(13)5-14-6-8(9)15(18)19/h5-6,10H,3-4H2,1-2H3
    • InChI Key: LMWVBTQJHJCLNC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1C(C(=O)OCC)C(=O)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 359.99600
  • Monoisotopic Mass: 359.99570Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 111.31000
  • LogP: 2.48530

1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate Pricemore >>

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abcr
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